Cas no 930547-88-9 (4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 930547-88-9
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 5498416
• PubChem ID: 16955755
• Update Time: 2025-07-28

4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• 930547-88-9
• AKOS024672591
• UPCMLD0ENAT5764152:001
• 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• F2711-0683
• Z234887836
• 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C19H25N3O4/c1-3-25-11-5-10-22-12-15-16(18(22)23)17(21-19(24)20-15)13-6-8-14(9-7-13)26-4-2/h6-9,17H,3-5,10-12H2,1-2H3,(H2,20,21,24)
• InChI Key： FDDFHINVMMHPST-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CN1CCCOCC)NC(NC2C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.9Ų

Additional information on 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 930547-88-9): A Comprehensive Overview

4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 930547-88-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements of this compound.

Structural Characteristics

The molecular structure of 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 930547-88-9) is characterized by a pyrrolopyrimidine core with specific substituents at the 4 and 6 positions. The 4-position is substituted with a 4-ethoxyphenyl group, while the 6-position is substituted with a 3-ethoxypropyl group. These substituents play a crucial role in modulating the compound's biological activity and pharmacological properties.

The presence of the ethoxy groups in both substituents contributes to the compound's lipophilicity and solubility properties. The ethoxy groups also enhance the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The pyrrolopyrimidine core itself is known for its ability to form stable complexes with various biomolecules, making it an attractive scaffold for drug design.

Synthesis Methods

The synthesis of 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 930547-88-9) has been reported in several studies. One common approach involves the condensation of an appropriate ethoxylated aromatic aldehyde with a suitable amine derivative followed by cyclization to form the pyrrolopyrimidine core. This method typically yields high purity and good yields of the target compound.

Another synthetic route involves the use of microwave-assisted synthesis techniques to enhance reaction efficiency and reduce reaction times. This approach has been shown to be particularly effective in producing high-quality compounds with minimal side products. The choice of synthetic method often depends on the specific requirements of the research or industrial application.

Biological Activities

4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 930547-88-9) has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its potent antitumor properties. Studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.

In addition to its antitumor activity, this compound has also demonstrated significant anti-inflammatory effects. Research has indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3，4-d]pyrimidine-2，5-dione may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential therapeutic applications of 4-(4-ethoxyphenyl)-6-(3-ethoxypropyl)-1H，2，3，4，5，6，7-H-pyrrolo[3，4-d]pyrimidine - 2，5 - dione. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is a highly desirable property for anticancer drugs as it can reduce side effects associated with traditional chemotherapy.

Another recent study focused on the mechanism of action of this compound in cancer cells. The researchers found that it targets multiple signaling pathways involved in cell proliferation and survival. Specifically, it was shown to inhibit the activation of key kinases such as AKT and ERK1/2. These findings provide valuable insights into the molecular mechanisms underlying its antitumor activity and pave the way for further drug development efforts.

In conclusion, 4 - ( ） - ethoxypenol） - 6 - （ - ethoxypenol） -1 H ，2 H ，3 H ， H ， H ， H ， H - pyrrole [ ] pyrimidine - ， - dione (CAS No. 930547-88-9) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and diverse biological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.